![molecular formula C17H21NO4 B2606980 N-(2-(furan-2-yl)-2-methoxyethyl)-3-(4-methoxyphenyl)propanamide CAS No. 1788784-03-1](/img/structure/B2606980.png)
N-(2-(furan-2-yl)-2-methoxyethyl)-3-(4-methoxyphenyl)propanamide
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Description
N-(2-(furan-2-yl)-2-methoxyethyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C17H21NO4 and its molecular weight is 303.358. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anticancer Activity
Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, including compounds with furan moieties, have been synthesized and their antioxidant activities compared to ascorbic acid. These compounds exhibited significant anticancer activity against human glioblastoma and triple-negative breast cancer cell lines, highlighting their potential in therapeutic applications (Tumosienė et al., 2020).
Antiproliferative Activity
A series of 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin demonstrated potent antiproliferative activity against cancer cells. These compounds, including those with methoxy groups, bind to the colchicine site of tubulin, induce apoptosis, and show potent vascular disrupting properties in vitro and in vivo, suggesting their potential as cancer therapeutics (Romagnoli et al., 2015).
Photophysics of Chalcone Derivatives
Chalcone derivatives, including those with furan and methoxyphenyl groups, have been studied for their photophysical properties. The study of compounds like 1-(4-methoxy-1-phenyl)-3-(1-naphthyl) prop-2-en-1-one (MPNPO) and naptho (1, 2b) furan (NF) reveals insights into the solvent-dependent triplet quantum yield and lifetime, contributing to our understanding of their photophysical behavior (Bangal et al., 1996).
Synthesis of Novel Derivatives
Research includes the synthesis of novel tricyclic indan derivatives as melatonin receptor agonists, incorporating furan and methoxyphenyl groups. These compounds, particularly indeno[5,4-b]furan analogues, have shown high potency and selectivity as MT(1) receptor ligands, demonstrating potential for treating sleep disorders (Uchikawa et al., 2002).
Structural and Molecular Analysis
The X-ray powder diffraction and DFT studies on compounds such as 5-(5-nitro furan-2-ylmethylen), 3-N-(2-methoxy phenyl), 2-N′-(2-methoxyphenyl) imino thiazolidin-4-one offer valuable insights into their molecular structure and interactions. This research aids in understanding the structural characteristics and potential applications of such compounds (Rahmani et al., 2017).
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-methoxyethyl]-3-(4-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO4/c1-20-14-8-5-13(6-9-14)7-10-17(19)18-12-16(21-2)15-4-3-11-22-15/h3-6,8-9,11,16H,7,10,12H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVNUCBFRXMOEAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCC(C2=CC=CO2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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